Cas no 1159830-22-4 (7-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid)

7-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid structure
1159830-22-4 structure
Product Name:7-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid
CAS No:1159830-22-4
MF:C9H7BrN2O2
MW:255.068081140518
CID:4561224
Update Time:2023-08-10

7-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid
    • Imidazo[1,2-a]pyridine-2-carboxylic acid, 7-bromo-3-methyl-
    • A928688
    • Inchi: 1S/C9H7BrN2O2/c1-5-8(9(13)14)11-7-4-6(10)2-3-12(5)7/h2-4H,1H3,(H,13,14)
    • InChI Key: SMMMDQRRWAMQEI-UHFFFAOYSA-N
    • SMILES: BrC1C=CN2C(C=1)=NC(C(=O)O)=C2C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 249
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.6
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